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Compound of Interest

Compound Name: 1-Bromodecane-d21

Cat. No.: B1284251

For researchers, scientists, and drug development professionals, the safe handling and
disposal of specialized chemical reagents like 1-Bromodecane-d21 are paramount for both
personal safety and experimental integrity. This document provides immediate, essential
guidance on the necessary personal protective equipment (PPE), operational procedures, and
disposal plans for 1-Bromodecane-d21, ensuring a secure laboratory environment.

Key Quantitative Data

A summary of the pertinent physical, chemical, and toxicological data for 1-Bromodecane and
its deuterated form is presented below. Since specific toxicological data for the deuterated
compound is limited, information for the non-deuterated analog, 1-Bromodecane, is provided
as a close proxy.
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Property Value Source
Chemical Formula C10D21Br [1112]
Molecular Weight 242.31 g/mol [1][2]
Appearance Colorless to light yellow liquid [3]
Boiling Point 238 °C (lit.)

Density 1.166 g/mL at 25 °C

Flash Point 94 °C (201 °F)

> 2000 mg/kg (for 1-

1030 Oral (Rat) Bromodecane)

4200 mg/m3/2H (for 1-

LC50 Inhalation (Mouse)
Bromodecane)

Storage Class 10 - Combustible liquids

Personal Protective Equipment (PPE) Protocol

The selection of appropriate PPE is the first line of defense against potential exposure to 1-
Bromodecane-d21. The following is a step-by-step guide to ensure adequate protection.

Eye and Face Protection:

» Safety Glasses with Side Shields: Must be worn at all times in the laboratory.

o Chemical Splash Goggles: Required when there is a risk of splashing, such as during
dispensing or transfers of the liquid.

» Face Shield: Should be used in conjunction with chemical splash goggles when handling
larger quantities or when there is a significant risk of splashing.

Hand Protection:

Due to the nature of halogenated hydrocarbons, selecting the appropriate glove material is
critical. Nitrile gloves may offer short-term splash protection but are not recommended for
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prolonged contact. For extended handling, more robust materials are necessary.
e For incidental contact (splash protection):

o Nitrile Gloves: Minimum thickness of 5 mil. Gloves must be inspected for any signs of
degradation and changed immediately upon any contact with 1-Bromodecane-d21.

e For extended contact or immersion:

o Viton® or Butyl rubber gloves: These materials generally offer better resistance to
halogenated hydrocarbons. It is crucial to consult the glove manufacturer's specific
chemical resistance chart for 1-Bromodecane or similar long-chain alkyl bromides.

o Double Gloving: Wearing two pairs of gloves can provide an additional layer of protection.

Body Protection:

o Laboratory Coat: A standard lab coat should be worn and buttoned to its full length.

o Chemical Resistant Apron: Recommended when handling larger quantities to provide an
additional layer of protection against splashes.

o Closed-toe Shoes: Must be worn at all times in the laboratory.

Respiratory Protection:

Work with 1-Bromodecane-d21 should be conducted in a well-ventilated area, preferably
within a certified chemical fume hood.

 If a fume hood is not available or if there is a potential for inhalation exposure:

o A NIOSH-approved respirator with an organic vapor cartridge is necessary. The specific
type of respirator should be chosen based on a formal risk assessment.

Experimental Workflow for PPE Selection

The following diagram illustrates the logical workflow for selecting the appropriate personal
protective equipment when handling 1-Bromodecane-d21.
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PPE ion Workflow for 1-Br e-d21
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Caption: Logical workflow for PPE selection when handling 1-Bromodecane-d21.
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Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational plan minimizes the risk of exposure and ensures the integrity
of the chemical.

Receiving and Storage:

» Upon receipt, inspect the container for any signs of damage or leakage.

» Store the container in a cool, dry, and well-ventilated area, away from incompatible materials
such as strong oxidizing agents and strong bases.

o Ensure the storage area is clearly labeled with the appropriate hazard warnings.

Dispensing:

 All dispensing of 1-Bromodecane-d21 must be carried out in a certified chemical fume
hood.

o Ensure all necessary PPE is donned correctly before handling the chemical.

» Use appropriate laboratory equipment (e.g., glass syringes, cannulas) for transfers. Avoid
using plastic equipment that may be incompatible.

o Keep the container tightly closed when not in use.

Spill Management:

 In the event of a small spill, absorb the liquid with an inert absorbent material (e.g.,
vermiculite, sand, or commercial sorbent pads).

e Place the contaminated absorbent material into a sealed, labeled container for hazardous
waste disposal.

» For larger spills, evacuate the area and follow your institution's emergency procedures.

¢ Do not allow the chemical to enter drains or waterways.
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Disposal Plan

Proper disposal of 1-Bromodecane-d21 and any contaminated materials is crucial to prevent
environmental contamination and comply with regulations.

e \Waste Collection:

o Collect all waste containing 1-Bromodecane-d21, including contaminated absorbent
materials and disposable PPE (such as gloves), in a dedicated, sealed, and clearly
labeled hazardous waste container.

o The container should be labeled as "Halogenated Organic Waste" and list "1-
Bromodecane-d21" as a constituent.

e Segregation:

o Do not mix halogenated organic waste with non-halogenated waste streams, as this can
significantly increase disposal costs and complexity.

o Disposal Procedure:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

o Follow all local, state, and federal regulations for the disposal of halogenated hydrocarbon
waste.

By adhering to these safety and logistical guidelines, researchers can confidently and safely
handle 1-Bromodecane-d21 in the laboratory, fostering a secure and productive research
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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